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Compound of Interest

Compound Name: (3-Methoxyphenyl)acetonitrile

Cat. No.: B041291

An In-depth Technical Guide to 3-Methoxybenzyl Cyanide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-methoxybenzyl cyanide, a
versatile chemical intermediate with significant applications in organic synthesis and
pharmaceutical research. The document details its chemical structure, physicochemical
properties, experimental protocols for its synthesis, and its role in the development of novel
therapeutic agents.

Chemical Structure and Properties

3-Methoxybenzyl cyanide, also known as (3-methoxyphenyl)acetonitrile, is an organic
compound characterized by a benzene ring substituted with a methoxy group and a
cyanomethyl group at positions 1 and 3, respectively.[1][2] Its molecular formula is CoHoNO.[1]
The presence of the methoxy group enhances the compound's solubility and reactivity, making
it a valuable building block in the synthesis of complex molecules.[1]

Visualization of Chemical Structure

Caption: Chemical structure of 3-Methoxybenzyl cyanide.

Physicochemical Properties
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The following table summarizes the key physicochemical properties of 3-methoxybenzyl

cyanide.

Property Value Reference(s)
2-(3-

IUPAC Name . [3]14]
methoxyphenyl)acetonitrile
3-Methoxybenzyl cyanide, m-

Synonyms o [2][5]
Anisonitrile

CAS Number 19924-43-7 [1][5]

Molecular Formula CoHsNO [1112]

Molecular Weight 147.17 g/mol [2][4][5]

Appearance Colorless to pale yellow liquid [1112]

Melting Point 8°C [2][6]

Boiling Point 164-165 °C at 20 mmHg [51[7]

Density 1.054 g/mL at 25 °C [21151[7]

Refractive Index

n20/D 1.532 - 1.5402

[21(51(7]

Solubility

Insoluble in water; Soluble in

chloroform, methanol

[2][6]

Flash Point

98 °C (208.4 °F) - closed cup

[7]

Experimental Protocols
Synthesis of 3-Methoxybenzyl Cyanide

A prevalent method for the industrial synthesis of 3-methoxybenzyl cyanide is the nucleophilic

substitution reaction between 3-methoxybenzyl chloride and sodium cyanide.[8]

Reaction: 3-CH3OCesH4CH2Cl + NaCN - 3-CH3OCesH4CH2CN + NacCl

Detailed Protocol:
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o Reaction Setup: To a 500 ml four-necked flask equipped with a condenser and stirrer, add
51.5g (1.05 mol) of sodium cyanide and 110g of water.[9]

» Addition of Reactant: Heat the mixture to 70°C.[9] Slowly add 156.6g (1.0 mol) of m-
methoxybenzyl chloride dropwise into the flask over a period of 2 hours.[9]

e Reaction Conditions: After the addition is complete, increase the temperature to a range of
75-85°C and maintain it for 4 hours with continuous stirring.[8][9]

o Work-up and Isolation: Cool the reaction mixture to approximately 50°C.[9] The layers are
then separated. The organic layer contains the crude 3-methoxybenzyl cyanide.[9]

 Purification: The crude product can be further purified by vacuum distillation.[7] The typical
yield for this process is around 92.5%.[9]

Visualization of Synthesis Workflow
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Caption: Workflow for the synthesis of 3-methoxybenzyl cyanide.

Applications in Research and Drug Development

3-Methoxybenzyl cyanide is a crucial intermediate in the synthesis of various pharmaceuticals,
particularly those targeting neurological disorders.[1] Its versatile reactivity allows for its use in
diverse chemical reactions like nucleophilic substitutions and coupling reactions to create novel
compounds.[1] It is also used in the synthesis of new immunogens and as an antispasmodic
agent.[2] Beyond pharmaceuticals, it finds application in the flavor and fragrance industry and
in materials science for developing advanced polymers and nanomaterials.[1]
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A related compound, 3-hydroxy-4-methoxybenzyl cyanide, serves as a scaffold for developing
new therapeutic agents with potential anti-inflammatory and anticancer properties.[10]
Derivatives of this compound are hypothesized to modulate the NF-kB (Nuclear Factor kappa-
light-chain-enhancer of activated B cells) signaling pathway, which is critical in regulating pro-
inflammatory gene expression.[10]

Proposed Signaling Pathway Inhibition by Derivatives
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Caption: Proposed inhibition of the NF-kB pathway by HMC derivatives.[10]

Safety and Handling

3-Methoxybenzyl cyanide is classified as toxic if swallowed or in contact with skin, and fatal if
inhaled. It is also harmful to aquatic life. Therefore, stringent safety precautions are necessary
during its handling and storage.

o Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, and
eye/face protection.[11] In case of insufficient ventilation, wear respiratory protection.

e Handling: Use only in a well-ventilated area or under a chemical fume hood.[12] Avoid
breathing mists or vapors. Wash skin thoroughly after handling.

e Storage: Store in a cool, dry, and well-ventilated place in a tightly closed container.[11][13]
Store locked up. Recommended storage temperature is between 0-8 °C.[1]

o Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[13]

This guide serves as a foundational resource for professionals engaged in chemical research
and drug development, providing essential information on 3-methoxybenzyl cyanide to facilitate
its safe and effective use in laboratory and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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